Cas no 2228341-35-1 (1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228341-35-1
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 5965637
• PubChem ID: 165720315
• Update Time: 2025-05-28

1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1799254
• 2228341-35-1

• Inchi： 1S/C11H13FN2O2/c1-10(2)6-11(10,13)8-5-7(14(15)16)3-4-9(8)12/h3-5H,6,13H2,1-2H3
• InChI Key： ZTNNLDZWJHPAKB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1(CC1(C)C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228341-35-1)

The compound 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228341-35-1) is a specialized organic molecule featuring a unique structural framework combining a fluoronitrophenyl moiety with a dimethylcyclopropylamine group. This combination of functional groups makes it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular formula and precise stereochemistry contribute to its potential applications in targeted drug design and high-performance material synthesis.

In recent years, the demand for nitrophenyl derivatives and cyclopropylamine-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the fluoro and nitro substituents, which often enhance bioavailability and binding affinity in drug candidates. The 2,2-dimethylcyclopropane ring, known for its conformational rigidity, further adds to the compound's stability, making it a promising candidate for probing enzyme-substrate interactions or designing novel catalysts.

From an industrial perspective, CAS No. 2228341-35-1 has garnered attention for its potential role in advanced material synthesis. Its aromatic nitro group can participate in reduction reactions to form amines, a key step in polymer crosslinking or dye manufacturing. Meanwhile, the fluorine atom introduces electron-withdrawing properties, which are valuable in tuning the electronic characteristics of organic semiconductors or liquid crystals. These attributes align with the growing focus on sustainable and high-efficiency materials in electronics and renewable energy sectors.

One of the most searched questions related to this compound is: "What are the synthetic routes for 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine?" While proprietary methods exist, published literature suggests multi-step approaches involving nitration of fluorobenzene derivatives followed by cyclopropanation with dimethyl sulfoxonium methylide. Another frequent query—"How does the fluorine substitution impact the compound's reactivity?"—highlights user interest in halogen effects. Fluorine's strong electronegativity often increases oxidative stability while influencing intermolecular interactions, a topic widely discussed in computational chemistry forums.

Environmental and regulatory considerations are also critical when handling nitroaromatic compounds. Although CAS 2228341-35-1 isn’t classified as hazardous under major chemical inventories, best practices recommend proper ventilation during lab-scale synthesis due to potential dust formation. This aligns with the broader industry shift toward green chemistry principles, where researchers seek to minimize waste and energy consumption in producing such intermediates.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). The nitrophenyl absorption in UV-Vis spectra (~400 nm) provides a convenient handle for purity assessment—a detail frequently requested by quality control specialists. Such data is indispensable for applications requiring high-precision stoichiometry, such as metal-organic framework (MOF) construction or peptide coupling reagents.

Emerging trends in AI-assisted molecular design have further propelled interest in 2228341-35-1. Machine learning models trained on similar small-molecule libraries can predict its solubility parameters or biological targets, accelerating hit-to-lead optimization in drug discovery. Startups specializing in computational chemistry services increasingly list such compounds in their training datasets, reflecting their relevance in modern structure-activity relationship (SAR) studies.

In conclusion, 1-(2-fluoro-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine represents a compelling case study at the intersection of synthetic chemistry and applied science. Its structural features address multiple contemporary challenges—from drug bioavailability enhancement to functional material engineering. As patent filings citing this compound rise annually, its commercial and academic significance is poised to grow, particularly in niches like targeted protein degradation or photoactive coatings. Future research may uncover additional utilities, solidifying its position as a versatile building block in 21st-century chemical innovation.